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Compound of Interest

Compound Name: 17a-Hydroxypregnenolone-d3

Cat. No.: B563005 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the data and methodologies associated

with the Certificate of Analysis for 17α-Hydroxypregnenolone-d3, a deuterated internal standard

crucial for accurate quantification in various analytical applications.

Compound Information
17α-Hydroxypregnenolone-d3 is the deuterium-labeled form of 17α-Hydroxypregnenolone, a

steroid prohormone involved in the biosynthesis of androgens, estrogens, and glucocorticoids.

[1][2] Its deuteration makes it an ideal internal standard for quantitative analyses using mass

spectrometry-based methods, such as liquid chromatography-mass spectrometry (LC-MS) and

gas chromatography-mass spectrometry (GC-MS), as well as nuclear magnetic resonance

(NMR) spectroscopy.[1]

Analytical Data Summary
The following table summarizes the key analytical data for a representative lot of 17α-

Hydroxypregnenolone-d3.
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Parameter Specification Result Reference

Chemical Identity

Chemical Name

(3β)-3,17-

dihydroxypregn-5-en-

20-one-21,21,21-d3

Conforms to Structure [3]

CAS Number 105078-92-0 105078-92-0 [3][4]

Molecular Formula C₂₁H₂₉D₃O₃ C₂₁H₂₉D₃O₃ [3][4]

Molecular Weight 335.50 g/mol 335.50 g/mol [3][4]

Purity and

Composition

Purity (by various

methods)
≥97% 97% [3]

Isotopic Purity >95% 98.1% [3]

Isotopic Distribution
d₀=0.21%, d₁=0.29%,

d₂=4.56%, d₃=94.94%
[3]

Physical Properties

Appearance
White to Off-White

Solid

White to Off-White

Solid
[3]

Solubility DMSO (Slightly) DMSO (Slightly) [3]

Storage Conditions

Long Term Storage 4°C 4°C [3]

Shipping Condition Room Temperature Room Temperature [3]

Experimental Protocols
The following sections detail the methodologies used to obtain the data presented in the

Certificate of Analysis.

Objective: To confirm the chemical structure of 17α-Hydroxypregnenolone-d3.
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Methodology:

Sample Preparation: A precisely weighed sample of the test article is dissolved in a

suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Data Acquisition: ¹H NMR and ¹³C NMR spectra are acquired on a high-resolution NMR

spectrometer.

Data Analysis: The chemical shifts, signal integrations, and coupling constants of the

acquired spectra are compared against the expected values for the 17α-

Hydroxypregnenolone-d3 structure. The absence of signals corresponding to the protons

at the C21 position and the presence of characteristic steroid backbone signals confirm

the identity and deuteration site. The overall spectral pattern must conform to the

reference structure.[3]

Objective: To confirm the molecular weight and isotopic purity of the compound.

Methodology:

Sample Introduction: The sample is introduced into the mass spectrometer, typically via

direct infusion or coupled with a chromatographic system like LC or GC.

Ionization: A soft ionization technique, such as electrospray ionization (ESI) or chemical

ionization (CI), is employed to generate molecular ions with minimal fragmentation.

Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured.

Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the

molecular ion corresponding to the deuterated compound (e.g., [M+H]⁺ or [M+Na]⁺). The

isotopic distribution is examined to determine the percentage of d₃-labeled species and to

quantify the levels of d₀, d₁, and d₂ isotopologues, thereby confirming the isotopic purity.[3]

Objective: To assess the purity of the compound by identifying the number of components.

Methodology:

Stationary Phase: Silica gel (SiO₂) plate.[3]
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Mobile Phase: Dichloromethane : Methanol = 9 : 1.[3]

Sample Application: A solution of the sample is spotted onto the TLC plate.

Development: The plate is placed in a developing chamber containing the mobile phase.

Visualization: The plate is visualized using a combination of Amino-Methyl-Carbazole-

Sulfonic acid (AMCS) and Potassium Permanganate (KMnO₄) stains.[3]

Analysis: The presence of a single spot with a specific retention factor (Rf) indicates the

purity of the compound. For this specific analysis, a single spot was observed with an Rf

value of 0.60.[3]

Quality Control Workflow
The following diagram illustrates the typical workflow for the quality control and certification of a

batch of 17α-Hydroxypregnenolone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563005#17a-hydroxypregnenolone-d3-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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